Cas no 1806839-49-5 (2-Amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806839-49-5
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• CID: 4852222
• Update Time: 2025-11-01

2-Amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C6H4ClF3N2/c7-4-3(5(9)10)2(8)1-12-6(4)11/h1,5H,(H2,11,12)
• InChI Key： BXWCWOHPWTXWIZ-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine

2-Amino-3-Chloro-4-(Difluoromethyl)-5-Fluoropyridine: A Comprehensive Overview

2-Amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine, also known by its CAS number 1806839-49-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, including an amino group, a chlorine atom, a difluoromethyl group, and a fluorine atom. These substituents contribute to its distinct electronic and steric properties, making it a valuable component in modern chemical research.

The synthesis of 2-amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These efforts have been driven by the increasing demand for high-purity compounds in specialized applications.

In terms of chemical properties, 2-amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine exhibits interesting behavior in both solution and solid-state environments. The presence of electron-withdrawing groups such as chlorine and fluorine atoms significantly influences the electronic structure of the molecule. This makes it a promising candidate for use in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated its potential as an active layer material in OLEDs due to its favorable charge transport properties.

The application of 2-amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine extends beyond electronics into areas such as catalysis and drug discovery. Its ability to act as a ligand in transition metal complexes has been explored for catalytic applications in organic synthesis. Additionally, its unique structure makes it a potential lead compound in medicinal chemistry, particularly in the development of novel therapeutic agents targeting specific biological pathways.

From an environmental perspective, understanding the fate and transport of 2-amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, including photolysis and microbial degradation. These investigations aim to ensure that the compound's use aligns with sustainable practices and minimizes ecological risks.

In conclusion, 2-amino-3-chloro-4-(difluoromethyl)-5-fluoropyridine, with its CAS number 1806839-49-5, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.